Cas no 17711-16-9 (22-Hydroxy Cholesterol(Mixture of Diastereomers))

22-Hydroxy Cholesterol (Mixture of Diastereomers) is a sterol derivative that serves as a key intermediate in the study of cholesterol metabolism and steroid biosynthesis. This compound is particularly valuable for research applications due to its role in investigating oxysterol pathways and enzymatic hydroxylation processes. The mixture of diastereomers allows for broader experimental exploration, enabling comparative studies of stereochemical effects on biological activity. It is commonly utilized in biochemical assays, metabolic studies, and as a reference standard in analytical chemistry. The product is characterized by high purity and stability, ensuring reliable performance in experimental settings. Its structural similarity to natural oxysterols makes it a useful tool for probing lipid signaling and membrane dynamics.
22-Hydroxy Cholesterol(Mixture of Diastereomers) structure
17711-16-9 structure
Product Name:22-Hydroxy Cholesterol(Mixture of Diastereomers)
CAS No:17711-16-9
MF:C27H46O2
MW:402.652948856354
CID:197566
PubChem ID:107724
Update Time:2025-06-07

22-Hydroxy Cholesterol(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

    • Cholest-5-ene-3,22-diol,(3b)-
    • 22-hydroxycholesterol
    • 22-HYDROXY CHOLESTEROL (MIXTURE OF DIASTEREOMERS),
    • 22-Hydroxy Cholesterol (Mixture of Diastereomers)
    • (3beta)-cholest-5-ene-3,22-diol
    • Cholest-5-ene-3,22-diol, (3beta)-
    • Cholest-5-ene-3beta,22-diol
    • Cholest-5-ene-3β,22-diol
    • (3β)-Cholest-5-ene-3,22-diol
    • CHEBI:166802
    • (3S,8S,9S,10R,13S,14S,17R)-17-[(2S)-3-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
    • SCHEMBL103514
    • CHEMBL3218924
    • LMST01010054
    • CHOLEST-5-ENE-3.BETA.,22-DIOL
    • PD015597
    • Q4631298
    • UNII-TJ9HV8VPD2
    • cholest-5-en-3beta,22-diol
    • (1R,3aS,3bS,7S,9aR,9bS,11aS)-1-[(2S)-3-hydroxy-6-methylheptan-2-yl]-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-ol
    • (3.BETA.)-CHOLEST-5-ENE-3,22-DIOL
    • TJ9HV8VPD2
    • 17711-16-9
    • DTXSID30904340
    • 22-Hydroxy Cholesterol(Mixture of Diastereomers)
    • Inchi: 1S/C27H46O2/c1-17(2)6-11-25(29)18(3)22-9-10-23-21-8-7-19-16-20(28)12-14-26(19,4)24(21)13-15-27(22,23)5/h7,17-18,20-25,28-29H,6,8-16H2,1-5H3/t18-,20-,21-,22+,23-,24-,25?,26-,27+/m0/s1
    • InChI Key: RZPAXNJLEKLXNO-UKNNTIGFSA-N
    • SMILES: OC(CCC(C)C)[C@@H](C)[C@H]1CC[C@H]2[C@@H]3CC=C4C[C@H](CC[C@]4(C)[C@H]3CC[C@@]21C)O

Computed Properties

  • Exact Mass: 402.349781
  • Monoisotopic Mass: 402.349781
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5
  • XLogP3: 7

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 513.1±23.0 °C at 760 mmHg
  • Flash Point: 213.5±17.2 °C
  • Refractive Index: 1.536
  • Vapor Pressure: 0.0±3.0 mmHg at 25°C

22-Hydroxy Cholesterol(Mixture of Diastereomers) Security Information

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